Cas no 133690-83-2 (3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-)

3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro- structure
133690-83-2 structure
Product Name:3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-
CAS No:133690-83-2
MF:C12H14ClN3O
MW:251.712061405182
CID:1233904
PubChem ID:135535925
Update Time:2025-04-20

3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-
    • 5-butyl-2-(2-chlorophenyl)-1H-1,2,4-triazol-3-one
    • YHWXVDRLPUJGNB-UHFFFAOYSA-N
    • 5-butyl-2-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 3-Butyl-1-(2-chlorophenyl)-1H-1,2,4-triazol-5(4H)-one
    • SCHEMBL9031575
    • 133690-83-2
    • 5-n-Butyl-2-(2-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • DTXSID10435384
    • Inchi: 1S/C12H14ClN3O/c1-2-3-8-11-14-12(17)16(15-11)10-7-5-4-6-9(10)13/h4-7H,2-3,8H2,1H3,(H,14,15,17)
    • InChI Key: YHWXVDRLPUJGNB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1C(NC(CCCC)=N1)=O

Computed Properties

  • Exact Mass: 251.0825398g/mol
  • Monoisotopic Mass: 251.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.7Ų

3H-1,2,4-Triazol-3-one, 5-butyl-2-(2-chlorophenyl)-2,4-dihydro- Related Literature

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